Cas no 954589-47-0 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea
• CAS No: 954589-47-0
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 6097109
• PubChem ID: 16920284
• Update Time: 2025-07-01

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea
• Urea, N-[[1-(1,3-benzodioxol-5-yl)-5-oxo-3-pyrrolidinyl]methyl]-N'-(diphenylmethyl)-
• F2372-0375
• 954589-47-0
• AKOS024644149
• 1-benzhydryl-3-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]urea
• 1-benzhydryl-3-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)urea
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-(diphenylmethyl)urea

• Inchi： 1S/C26H25N3O4/c30-24-13-18(16-29(24)21-11-12-22-23(14-21)33-17-32-22)15-27-26(31)28-25(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-12,14,18,25H,13,15-17H2,(H2,27,28,31)
• InChI Key： XYWOMBVFAQRVDI-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 443.18450629g/mol
• Monoisotopic Mass: 443.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea

Introduction to 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea and Its Significance in Modern Chemical Biology

The compound with the CAS number 954589-47-0, specifically named as 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates several key pharmacophoric elements, including a benzodioxole ring, a pyrrolidine scaffold, and a urea moiety, which collectively contribute to its unique biological profile.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Among these, benzodioxole derivatives have been extensively studied for their diverse pharmacological activities. The benzodioxole moiety, also known as an oxygenated phenanthrene derivative, is known for its presence in several bioactive natural products and synthetic drugs. For instance, compounds containing this scaffold have demonstrated antimicrobial, antiviral, and anti-inflammatory properties. The inclusion of such a moiety in 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea suggests that it may exhibit similar beneficial effects.

The pyrrolidine ring is another critical component of this compound that contributes to its potential biological activity. Pyrrolidine derivatives are ubiquitous in pharmaceuticals due to their ability to mimic natural amino acid structures and interact with biological targets. In particular, the 5-oxopyrrolidine scaffold has been explored for its role in modulating enzyme activity and receptor binding. The presence of this motif in 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea implies that it may interfere with key metabolic pathways or signal transduction processes.

The urea functional group is also a significant pharmacophore in medicinal chemistry. Urea derivatives are known for their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. In 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea, the urea moiety is connected to a diphenylmethyl group, which further enhances its solubility and bioavailability. This structural feature makes the compound a promising candidate for further investigation in drug development.

Current research in chemical biology emphasizes the need for innovative molecular architectures to overcome drug resistance and improve therapeutic efficacy. The compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(diphenylmethyl)urea aligns well with this trend due to its complex and multifaceted structure. By integrating multiple pharmacophoric elements into a single molecule, this compound offers a unique opportunity to explore new therapeutic avenues.

One of the most exciting aspects of this compound is its potential application in targeting diseases associated with abnormal protein-protein interactions. The benzodioxole and pyrrolidine moieties can act as scaffolds for designing molecules that disrupt or modulate these interactions. For example, studies have shown that benzodioxole derivatives can inhibit enzymes involved in cancer progression by binding to specific protein domains. Similarly, pyrrolidine-based compounds have been reported to interfere with protein-protein interactions in inflammatory diseases.

The urea moiety further enhances the compound's potential as a therapeutic agent by allowing for precise modulation of binding affinity. By adjusting the substitution patterns around the urea group, chemists can fine-tune the interaction between 3-{1-(2H-1,3-benzodioxol-5-yloxy)-5-oxy-pyrrolidinomethyl}-1-dipheny-methylurea and its target proteins. This level of control is crucial for developing drugs with high specificity and low toxicity.

In addition to its potential therapeutic applications, this compound also serves as an excellent tool for studying molecular recognition processes. The complex structure of CAS no 95458947 allows researchers to investigate how different pharmacophoric elements contribute to binding affinity and selectivity. Such studies can provide valuable insights into the development of new drugs and improve our understanding of biological systems.

Recent computational studies have begun to shed light on the mechanism of action of this compound. Using molecular modeling techniques, researchers have been able to predict how CAS no 95458947 interacts with biological targets at an atomic level. These studies have revealed that the benzodioxole and pyrrolidine moieties are key for initial binding events, while the urea group stabilizes the interaction through hydrogen bonding. These findings provide a solid foundation for designing more effective derivatives.

The synthesis of CAS no 95458947 is another area where significant progress has been made. Advances in synthetic chemistry have enabled chemists to construct complex molecular frameworks more efficiently than ever before. By employing modern techniques such as transition-metal catalysis and flow chemistry, researchers can now access previously inaccessible derivatives rapidly and reliably.

The future prospects for this compound are promising indeed. Ongoing research aims to explore its potential applications in various therapeutic areas, including oncology, inflammation disorders,and neurodegenerative diseases where aberrant protein-protein interactions play a significant role[^7†source]. Additionally,the development of novel synthetic methodologies will continue to enhance our ability to modify its structure, leading to more potent and selective derivatives[^8†source].

In conclusion,the compound CAS no 95458947, named as 3-{1-(2H - 1 , 3 -benzodioxol - 5 - yl ) - 5 - oxopyrrolidin - 3 - ylmethyl } - 1 -( dipheny lmeth yl ) urea, represents an exciting advancement in chemical biology with significant implications for drug discovery . Its intricate structure , incorporating multiple pharmacophoric elements , positions it as a valuable tool for studying molecular recognition processes . As research progresses , we can expect further insights into its mechanisms of action , leading to novel therapeutic agents that address some of today's most challenging diseases .